Cas no 881998-67-0 (2-methylbenzo[b]thiophene-3-boronic acid)

• Product Name: 2-methylbenzo[b]thiophene-3-boronic acid
• CAS No: 881998-67-0
• MF: C₉H₉BO₂S
• MW: 192.042561292648
• CID: 4743141
• Update Time: 2026-02-25

2-methylbenzo[b]thiophene-3-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-methyl-1-benzothiophen-3-ylboronic acid
• 2-Methylbenzo[b]thiophen-3-ylboronic acid
• 2-methyl-3-benzo[3,2-b]thienylboronic acid
• (2-methyl-1-benzothiophen-3-yl)boronic acid
• (2-Methylbenzo[b]thiophene-3-yl)boronic acid
• Boronic acid, B-(2-methylbenzo[b]thien-3-yl)-
• 2-methylbenzo[b]thiophene-3-boronic acid

• Inchi： 1S/C9H9BO2S/c1-6-9(10(11)12)7-4-2-3-5-8(7)13-6/h2-5,11-12H,1H3
• InChI Key： VFGACBSDOHKSOK-UHFFFAOYSA-N
• SMILES： S1C(C)=C(B(O)O)C2C=CC=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 189
• Topological Polar Surface Area: 68.7